Cas no 22963-87-7 (2-(5-bromo-1-benzothiophen-3-yl)ethan-1-amine)

• Product Name: 2-(5-bromo-1-benzothiophen-3-yl)ethan-1-amine
• CAS No: 22963-87-7
• MF: C₁₀H₁₀BrNS
• MW: 256.162100315094
• CID: 1084519
• PubChem ID: 89948
• Update Time: 2025-07-15

2-(5-bromo-1-benzothiophen-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromobenzo[b]thiophen-3-yl)ethanamine
• 2-(5-Bromo-1-benzothiophen-3-yl)ethanamine
• 2-(5-bromo-1-benzothiophen-3-yl)ethan-1-amine
• 2-(5-Bromobenzo[b]thiophen-3-yl)ethanamine HCl
• EN300-190598
• 22963-87-7
• AKOS017547834
• W-206793
• Benzo[b]thiophene-3-ethanamine, 5-bromo-
• SCHEMBL8547530

• Inchi： 1S/C10H10BrNS/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10/h1-2,5-6H,3-4,12H2
• InChI Key： SEXNAPSWYWOETP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CS2)CCN

Computed Properties

• Exact Mass: 254.97173g/mol
• Monoisotopic Mass: 254.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 2-(5-bromo-1-benzothiophen-3-yl)ethan-1-amine

Professional Introduction to 2-(5-bromo-1-benzothiophen-3-yl)ethan-1-amine (CAS No. 22963-87-7)

2-(5-bromo-1-benzothiophen-3-yl)ethan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 22963-87-7, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a benzothiophene core, which is a well-known pharmacophore in medicinal chemistry, often associated with various biological activities.

The benzothiophene moiety in 2-(5-bromo-1-benzothiophen-3-yl)ethan-1-amine plays a crucial role in determining its pharmacological properties. Benzothiophenes are heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of the bromine substituent at the 5-position of the benzothiophene ring further enhances the compound's reactivity and potential for further functionalization, making it a valuable scaffold for medicinal chemists.

The ethan-1-amine side chain in the compound contributes to its solubility and bioavailability, which are critical factors in drug development. This amine group can also participate in hydrogen bonding interactions with biological targets, potentially improving binding affinity and efficacy. The combination of these structural features makes 2-(5-bromo-1-benzothiophen-3-yl)ethan-1-amine a promising candidate for further investigation in the development of novel therapeutic agents.

Recent research has highlighted the importance of benzothiophene derivatives in addressing various diseases. For instance, studies have demonstrated that certain benzothiophene-based compounds exhibit potent activity against multidrug-resistant bacteria, offering new strategies for combating antibiotic resistance. Additionally, the bromine substituent in 2-(5-bromo-1-benzothiophen-3-yl)ethan-1-amine has been shown to enhance the compound's ability to interact with specific enzymes and receptors, thereby increasing its therapeutic potential.

In the realm of oncology, benzothiophene derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural flexibility of 2-(5-bromo-1-benzothiophen-3-yl)ethan-1-amine allows for modifications that can fine-tune its binding interactions with target proteins. This adaptability is crucial for developing drugs that can selectively inhibit cancerous cells while minimizing side effects on healthy tissues.

The synthesis of 2-(5-bromo-1-benzothiophen-3-ylenthanamino)-ethyl] is an intricate process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the benzothiophene core efficiently. These techniques not only improve the efficiency of synthesis but also allow for the introduction of diverse functional groups, enhancing the compound's versatility.

The pharmacokinetic properties of 2-(5-bromo-pyridinyl)benzofuran derivatives have been extensively studied to understand their absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for predicting how the compound will behave in vivo and for designing effective dosing regimens. The ethanamino group in this compound contributes to its water solubility, which is beneficial for oral administration and ensuring adequate bioavailability.

Computational modeling and molecular dynamics simulations have been instrumental in elucidating the binding mechanisms of 2-(5-bromo-pyridinyl)-benzofuran derivatives with biological targets. These studies provide insights into how the compound interacts with proteins and nucleic acids at the molecular level, guiding efforts to optimize its structure for improved efficacy. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates for further development.

The role of benzothiophene derivatives as scaffolds for drug design continues to expand with advancements in synthetic chemistry and biotechnology. The unique structural features of these compounds make them ideal candidates for developing drugs targeting complex diseases such as neurodegenerative disorders and infectious diseases. The bromine substituent in particular has been exploited to enhance reactivity and binding affinity, opening new avenues for therapeutic intervention.

In conclusion, 2-(5-bromo-pyridinyl)-benzofuran derivatives represent a valuable class of compounds with significant potential in pharmaceutical applications. Their unique structural features, combined with their diverse biological activities, make them attractive candidates for further research and development. As our understanding of their mechanisms of action continues to grow, so too will their utility in addressing some of today's most pressing medical challenges.